Cas no 2229349-58-8 (3-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol)

• Product Name: 3-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol
• CAS No: 2229349-58-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6283925
• PubChem ID: 165676036
• Update Time: 2025-05-20

3-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol
• 2229349-58-8
• EN300-1742869
• 3-amino-2-[2-(dimethylamino)pyridin-3-yl]propan-1-ol

• Inchi： 1S/C10H17N3O/c1-13(2)10-9(4-3-5-12-10)8(6-11)7-14/h3-5,8,14H,6-7,11H2,1-2H3
• InChI Key： IONSUSIVVAMYDW-UHFFFAOYSA-N
• SMILES： OCC(CN)C1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.4Ų

Additional information on 3-amino-2-2-(dimethylamino)pyridin-3-ylpropan-1-ol

Introduction to 3-Amino-2-(Dimethylamino)Pyridin-3-Ylpropan-1-Ol (CAS No: 2229349-58-8)

3-Amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol is a versatile organic compound with the CAS registry number 2229349-58-8. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring substituted with an amino group at position 3 and a dimethylamino group at position 2, along with a hydroxymethyl group attached to the pyridine nitrogen at position 1. These functional groups make it highly reactive and suitable for further chemical modifications.

The synthesis of 3-amino-2-(dimethylamino)pyridin-3-ylpropan-1-ol typically involves multi-step reactions, often starting from pyridine derivatives and incorporating the necessary substituents through nucleophilic aromatic substitution or other organic transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

One of the most promising applications of 3-amino-2-(dimethylamino)pyridin-3-yloxypropanol lies in its use as an intermediate in drug discovery programs. The presence of both amino and hydroxymethyl groups allows for the formation of hydrogen bonds, which are critical for bioavailability and target binding in pharmaceutical compounds. Studies have shown that this compound can serve as a scaffold for designing bioactive molecules with potential anti-inflammatory, antiviral, or anticancer properties.

In addition to its role in drug development, 3-amino-N,N-dimethylpyridinyl propanol has garnered attention in the field of materials science. Its ability to form coordination complexes with metal ions makes it a candidate for use in catalysis or as a ligand in metalloorganic frameworks (MOFs). Recent research has explored its potential as a chelating agent in homogeneous catalysis, where it can enhance the efficiency of reactions such as oxidation or cross-coupling.

The chemical stability and reactivity of N,N-dimethylaminopyridine derivative also make it valuable in agrochemical applications. For instance, it can be used as a precursor for herbicides or insecticides, where its structural features contribute to selectivity and efficacy against target pests or weeds.

From an environmental perspective, understanding the degradation pathways of pyridine derivative with amino and dimethylamino substituents is crucial for assessing its ecological impact. Recent studies have focused on biodegradation mechanisms under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down such compounds into less harmful byproducts.

In conclusion, 3-amino-N,N-dimethylpyridinyl propanol (CAS No: 2229349-58) is a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups make it an attractive target for further research and development, particularly in drug discovery, catalysis, and agrochemicals. As scientific advancements continue to uncover new possibilities for this compound, its role in modern chemistry is likely to expand even further.